Cas no 2172496-01-2 (2-5-(cyclopropylmethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile)

• Product Name: 2-5-(cyclopropylmethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• CAS No: 2172496-01-2
• MF: C₁₀H₁₁F₃N₄
• MW: 244.216351747513
• CID: 6006653
• PubChem ID: 165762910
• Update Time: 2025-11-01

2-5-(cyclopropylmethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-5-(cyclopropylmethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile
• 2172496-01-2
• 2-[5-(cyclopropylmethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-yl]acetonitrile
• EN300-1598952

• Inchi： 1S/C10H11F3N4/c11-10(12,13)6-17-9(5-7-1-2-7)8(3-4-14)15-16-17/h7H,1-3,5-6H2
• InChI Key： ADZGETYZSMHRIP-UHFFFAOYSA-N
• SMILES： FC(CN1C(=C(CC#N)N=N1)CC1CC1)(F)F

Computed Properties

• Exact Mass: 244.09358085g/mol
• Monoisotopic Mass: 244.09358085g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 317
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 54.5Ų

Additional information on 2-5-(cyclopropylmethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile

Introduction to 2-5-(cyclopropylmethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172496-01-2)

2-5-(cyclopropylmethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile, with the CAS number 2172496-01-2, is a novel compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound belongs to the class of triazoles and is characterized by its unique structural features, including a cyclopropylmethyl group and a trifluoroethyl substituent. These structural elements contribute to its potential therapeutic applications and biological activities.

The synthesis of 2-5-(cyclopropylmethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile typically involves multi-step processes that leverage modern synthetic techniques such as click chemistry. The use of copper(I)-catalyzed azide-alkyne cycloaddition (CuAAC) reactions has been particularly effective in constructing the triazole core of this compound. This method not only ensures high yields but also allows for the precise introduction of functional groups, making it a versatile platform for further chemical modifications.

Recent studies have highlighted the potential of 2-5-(cyclopropylmethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile in various therapeutic areas. One of the most promising applications is in the treatment of neurodegenerative diseases. Research has shown that this compound exhibits neuroprotective properties by modulating key signaling pathways involved in neuronal survival and function. Specifically, it has been found to inhibit the activation of microglia and reduce oxidative stress, which are critical factors in the progression of conditions such as Alzheimer's disease and Parkinson's disease.

In addition to its neuroprotective effects, 2-5-(cyclopropylmethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile has also demonstrated anti-inflammatory properties. In vitro studies have shown that it can effectively suppress the production of pro-inflammatory cytokines such as TNF-α and IL-6. This makes it a potential candidate for treating inflammatory disorders such as rheumatoid arthritis and multiple sclerosis.

The pharmacokinetic profile of 2-5-(cyclopropylmethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile has been extensively studied to understand its behavior in biological systems. Preclinical data indicate that this compound exhibits favorable oral bioavailability and a long half-life, which are desirable properties for a drug candidate. Furthermore, it has shown low toxicity in animal models, suggesting a favorable safety profile.

Clinical trials are currently underway to evaluate the safety and efficacy of 2-5-(cyclopropylmethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile in human subjects. Early results from phase I trials have been promising, with no serious adverse events reported. These findings have paved the way for further clinical development and potential commercialization.

The structural diversity and functional versatility of triazoles make them valuable scaffolds in drug discovery. The unique combination of a cyclopropylmethyl group and a trifluoroethyl substituent in 2-5-(cyclopropylmethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile provides a strong foundation for exploring new therapeutic avenues. Ongoing research is focused on optimizing its pharmacological properties through structure-based drug design and rational modification.

In conclusion, 2-5-(cyclopropylmethyl)-1-(2,2,2-trifluoroethyl)-1H-1,2,3-triazol-4-ylacetonitrile (CAS No. 2172496-01-2) represents a promising compound with significant potential in various therapeutic areas. Its unique structural features and favorable pharmacological properties make it an exciting target for further research and development in medicinal chemistry and pharmaceutical sciences.